Cas no 2680756-60-7 (benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate)

• Product Name: benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate
• CAS No: 2680756-60-7
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5622669
• PubChem ID: 165931004
• Update Time: 2025-11-06

benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate
• EN300-28299748
• 2680756-60-7

• Inchi： 1S/C18H18BrNO2/c19-16-10-11-17(15-9-5-4-8-14(15)16)20-18(21)22-12-13-6-2-1-3-7-13/h1-3,6-7,10-11H,4-5,8-9,12H2,(H,20,21)
• InChI Key： REJCHSAGXRMRSL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CCCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate

Introduction to Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2680756-60-7)

Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate, a compound with the chemical identifier CAS No. 2680756-60-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structure of this molecule is characterized by a tetrahydronaphthalene core, which is a bicyclic hydrocarbon system with a fused ring structure. This core is further functionalized with a bromo substituent at the 4-position and a carbamate group linked to a benzyl moiety at the 1-position of the tetrahydronaphthalene ring.

The synthesis and characterization of Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate have been subjects of extensive research in recent years. The presence of the bromo group in the molecule makes it a valuable intermediate for further chemical modifications. This feature has been exploited in various synthetic strategies to develop more complex molecules with tailored biological activities. The carbamate group, on the other hand, is known for its versatility in drug design, often serving as a pharmacophore that enhances binding affinity and selectivity.

In the realm of pharmaceutical research, Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate has been investigated for its potential therapeutic effects. The tetrahydronaphthalene scaffold is particularly interesting because it mimics the structure of certain natural products that have demonstrated biological activity. For instance, derivatives of tetrahydronaphthalenes have been explored for their anti-inflammatory and analgesic properties. The introduction of the bromo substituent and the carbamate group into this scaffold has led to new compounds with enhanced pharmacological profiles.

Recent studies have highlighted the importance of structural modifications in optimizing drug candidates. The benzyl moiety in Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate not only contributes to the overall molecular weight but also influences solubility and metabolic stability. These factors are crucial for determining the bioavailability and efficacy of a drug candidate. Researchers have leveraged computational methods to predict how different substituents affect the biological activity of this compound series.

The role of computational chemistry in drug discovery cannot be overstated. Advanced modeling techniques have been employed to understand the interactions between Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate and biological targets such as enzymes and receptors. These studies have provided insights into how structural features influence binding affinity and selectivity. For example, molecular dynamics simulations have revealed that the presence of the bromo group enhances interactions with certain amino acid residues in target proteins.

In addition to its potential therapeutic applications, Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate has been explored as a building block for more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to design novel compounds with specific biological activities. This flexibility has made it a valuable tool in synthetic organic chemistry and has spurred innovation in drug development pipelines.

The synthesis of Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have improved the efficiency of these processes. For instance, catalytic methods have been developed that minimize waste and reduce reaction times without compromising product quality.

The pharmacological evaluation of Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate has shown promising results in preclinical studies. These studies have demonstrated that derivatives of this compound exhibit desirable pharmacokinetic properties such as good oral bioavailability and low toxicity. Furthermore, preliminary data suggest that certain analogs may possess significant therapeutic potential in areas such as oncology and neurology.

The future direction of research on Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate includes further exploration of its pharmacological profile and optimization for clinical development. Efforts are underway to identify lead compounds that can be advanced into clinical trials for various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients.

In conclusion, Benzyl N-(4-bromo-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate represents a promising compound in pharmaceutical chemistry with significant potential for drug development. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with tailored biological activities. Ongoing research continues to uncover new applications for this compound series.